Cas no 2418647-75-1 (1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole)

• Product Name: 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole
• CAS No: 2418647-75-1
• MF: C₁₈H₂₃N₃O
• MW: 297.39472413063
• CID: 5359914
• Update Time: 2025-06-08

1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

• Z4244366628
• 1-(4-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-3,5-dimethyl-1H-pyrazole
• 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole

• Inchi： 1S/C18H23N3O/c1-13-9-14(2)21(19-13)16-5-7-18(8-6-16)22-12-17-11-20(17)10-15-3-4-15/h5-9,15,17H,3-4,10-12H2,1-2H3
• InChI Key： VSDTYOSXWUXRJA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N1C(C)=CC(C)=N1)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• XLogP3: 3.3
• Topological Polar Surface Area: 30.1

Additional information on 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole

Introduction to 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole (CAS No. 2418647-75-1)

1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole (CAS No. 2418647-75-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antifungal properties. The unique structural features of this compound, particularly the cyclopropylmethyl aziridine moiety and the methoxyphenyl substituent, contribute to its potential therapeutic applications.

The synthesis of 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole involves a multi-step process that combines advanced organic synthesis techniques with precise control over the reaction conditions. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making it more suitable for large-scale production. The key steps in the synthesis include the formation of the aziridine ring through a ring-closing metathesis reaction and the subsequent coupling with the methoxyphenyl group using transition metal-catalyzed cross-coupling reactions.

In terms of its biological activity, 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole has shown promising results in various in vitro and in vivo assays. Research has demonstrated its potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has exhibited significant analgesic properties by modulating pain pathways in animal models. These findings suggest that this compound could be a valuable candidate for the development of new therapeutic agents for inflammatory and pain-related disorders.

The pharmacokinetic profile of 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, its low toxicity and high selectivity towards target receptors make it an attractive option for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole in human subjects. Early results from Phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects. These findings provide a strong foundation for advancing to Phase II trials, where its therapeutic potential will be further assessed in larger patient populations.

Beyond its immediate applications in inflammation and pain management, there is growing interest in exploring the broader therapeutic potential of 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole. Researchers are investigating its effects on other disease states such as neurodegenerative disorders and cancer. Preliminary studies have shown that it may have neuroprotective properties by reducing oxidative stress and promoting neuronal survival. Additionally, its ability to inhibit certain cancer cell lines suggests that it could be developed as an adjunct therapy in oncology.

The structural versatility of 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole also makes it an attractive scaffold for drug discovery efforts. Chemists can modify various functional groups within the molecule to fine-tune its pharmacological properties and optimize its therapeutic profile. This flexibility opens up numerous possibilities for developing new derivatives with enhanced activity or improved pharmacokinetic characteristics.

In conclusion, 1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole (CAS No. 2418647-75-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and pharmacokinetic profile, make it an exciting candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various medical conditions.